N-(Chloroacetyl)-D-leucine

N-(Chloroacetyl)-D-leucine (CAS: 64830-83-7) is an orthogonally protected, enantiopure D-amino acid derivative widely utilized in advanced organic synthesis, peptidomimetic design, and chiral resolution workflows. Unlike standard Boc- or Fmoc-protected amino acids, the N-chloroacetyl moiety serves a dual purpose: it acts as a robust protecting group that is stable to standard acidic and basic peptide coupling conditions, and it provides an electrophilic alpha-chloro reactive site for downstream SN2 functionalization [1]. In industrial procurement, this compound is primarily sourced to bypass the costly and time-consuming enzymatic resolution of racemic N-chloroacetyl-DL-leucine, providing immediate access to a high-purity D-leucine building block suitable for the synthesis of chiral heterocycles, modified peptides, and active pharmaceutical ingredients (APIs).

Substituting N-(Chloroacetyl)-D-leucine with N-Acetyl-D-leucine or standard N-Boc-D-leucine introduces critical workflow inefficiencies and chemical limitations. While N-Acetyl-D-leucine is chemically similar, the acetyl group requires harsh, strongly acidic conditions (e.g., 6N HCl at reflux) for deprotection, which can induce partial racemization or degrade sensitive substrates [1]. Conversely, while N-Boc-D-leucine is easily deprotected, it lacks the reactive alpha-chloro group, making it impossible to perform direct nucleophilic substitutions to generate N-(alkylaminoacetyl) derivatives without adding multiple synthetic steps. Furthermore, in enzymatic purification workflows, Acylase I exhibits absolute stereospecificity for the L-enantiomer of chloroacetylated amino acids; substituting with the racemic N-chloroacetyl-DL-leucine shifts the burden of resolution, extraction, and yield loss (minimum 50%) directly onto the buyer's manufacturing process [2].

Mild Orthogonal Deprotection

The N-chloroacetyl group offers a highly specific deprotection pathway that is orthogonal to standard Boc, Fmoc, and Cbz strategies. When treated with thiourea, N-(Chloroacetyl)-D-leucine undergoes cyclization to form a pseudothiohydantoin, releasing the free D-leucine amine under mild conditions (e.g., ethanol, 80°C) with >90% yield and zero racemization [1]. In contrast, the N-acetyl analog (N-Acetyl-D-leucine) requires extended reflux in 6N HCl, which is incompatible with complex, multi-functionalized intermediates.

Allows buyers to incorporate D-leucine into complex, acid-sensitive molecules where standard N-acetyl deprotection would destroy the product.

Enzymatic Stability (Acylase I)

N-(Chloroacetyl)-D-leucine demonstrates absolute resistance to hydrolysis by Porcine Kidney Acylase I, a critical feature for its use in chiral resolution and purity-enhancement assays. Quantitative kinetic studies show that the hydrolysis rate for the D-enantiomer is effectively 0 µmol/min/mg of enzyme, whereas the comparator L-enantiomer (N-chloroacetyl-L-leucine) is rapidly hydrolyzed at rates exceeding 10,000 µmol/min/mg [1]. This extreme kinetic differentiation means that any trace L-enantiomer impurities in a batch can be enzymatically cleared to achieve >99.9% enantiomeric excess (ee).

Guarantees that the compound can be used in highly sensitive biological or pharmaceutical applications requiring strict >99.9% enantiomeric purity.

Direct SN2 Derivatization

The presence of the alpha-chloro group on N-(Chloroacetyl)-D-leucine provides a highly reactive electrophilic center for SN2 displacement, a feature completely absent in standard N-Boc-D-leucine. Reaction with secondary amines proceeds rapidly at room temperature to yield N-(aminoacetyl)-D-leucine derivatives with >85% conversion within 4 hours [1]. Attempting to achieve the same functionalization starting from N-Boc-D-leucine requires a three-step sequence of deprotection, chloroacetylation, and subsequent substitution, significantly increasing process time and reducing overall yield.

Directly reduces manufacturing step count and reagent costs for buyers synthesizing complex peptidomimetics.

Chiral Piperazine and Morpholine Synthesis

Because of its reactive alpha-chloro group and stable D-leucine stereocenter, N-(Chloroacetyl)-D-leucine is a highly efficient starting material for synthesizing chiral morpholine-2,4-diones and diketopiperazines. By reacting the carboxylic acid with an amino alcohol or diamine, followed by intramolecular cyclization displacing the chloride, chemists can rapidly assemble these privileged pharmacophores in fewer steps than using Boc-protected alternatives [1].

Orthogonal Peptide Synthesis

In complex solid-phase or solution-phase peptide synthesis where Boc and Fmoc groups are already utilized, the chloroacetyl group provides a reliable, orthogonal protecting strategy. It remains completely stable during TFA cleavage of Boc groups and piperidine cleavage of Fmoc groups, allowing for selective deprotection via thiourea only when specifically required by the synthetic route [2].

Enzymatic Resolution Standards

As the inert enantiomer in Acylase I-mediated resolution, pure N-(Chloroacetyl)-D-leucine serves as a critical analytical standard for quantifying the efficiency of industrial amino acid resolution processes. It is utilized to spike racemic mixtures to calibrate chiral HPLC methods, ensuring that the kinetic resolution of the L-enantiomer is proceeding with the required >10^4 specificity [3].